Cas no 443-80-1 (2-amino-3-(methylsulfanyl)butanoic acid)

• Product Name: 2-amino-3-(methylsulfanyl)butanoic acid
• CAS No: 443-80-1
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• MDL: MFCD00056745
• CID: 329228
• PubChem ID: 3080549
• Update Time: 2025-04-19

2-amino-3-(methylsulfanyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-amino-3-(methylthio)-
• 2-amino-3-methylsulfanylbutanoic acid
• DL-4-THIAISOLEUCINE
• 2-AMINO-3-[METHYLTHIO]BUTYRIC ACID
• 2-Amino-3-methylmercapto-buttersaeure
• 4-Thiaisoleucine
• DL-thiaisoleucine
• 2-amino-3-(methylsulfanyl)butanoic acid
• Butanoic acid, 2-amino-3-(methylthio)-
• 443-80-1
• AKOS006273816
• 2-Amino-3-(methylthio)butanoicacid
• 2-AMINO-3-[METHYLTHIO]BUTYRICACID
• FT-0691531
• 2-Amino-3-(methylthio)butanoic acid
• SCHEMBL342124
• DTXSID40963201
• EN300-2958795
• DA-69735

• MDL： MFCD00056745
• Inchi： 1S/C5H11NO2S/c1-3(9-2)4(6)5(7)8/h3-4H,6H2,1-2H3,(H,7,8)
• InChI Key： PWDYHRMBGRYCAP-UHFFFAOYSA-N
• SMILES： S(C)C(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 149.05100
• Monoisotopic Mass: 149.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 88.6Ų

Experimental Properties

• PSA: 88.62000
• LogP: 0.85010

2-amino-3-(methylsulfanyl)butanoic acid Security Information

• WGK Germany：3